Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21352618 Finasteride Carboxylic Acid 116285-37-1 C23H34N2O4
VC21352531 Gestonorone caproate 1253-28-7 C26H38O4
VC21352560 4-(2-Pyridyl)benzaldehyde 127406-56-8 C12H9NO
VC21352533 Levonorgestrel EP Impurity V 14009-70-2 C22H28O2
VC21352547 O-Flutamide 151262-93-0 C11H11F3N2O3
VC21352554 (2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide 170863-34-0 C13H14F2N4OS
VC21352516 5,6-trans-Vitamin D3 22350-41-0 C27H44O
VC21352500 2-Methoxyestrone 362-08-3 C19H24O3
VC21352583 2,4-Dichlorobenzoic acid 50-84-0 C7H4Cl2O2
VC21352508 alpha-Ergocryptine 511-09-1 C32H41N5O5
VC21352527 4-(2,2-Dichlorocyclopropyl)phenol 52179-26-7 C9H8Cl2O
VC21352606 7-Methoxycoumarin 531-59-9 C10H8O3
VC21343943 2-Hydroxy-4,5-dimethoxybenzoic acid 5722-93-0 C9H10O5
VC21352626 Oxindole 59-48-3 C8H7NO
VC21352523 8,9-Dehydroestrone sodium sulfate 61612-83-7 C18H19O5S Na
VC21352621 Dehydro Indapamide 63968-75-2 C16H14ClN3O3S
VC21352580 4-Hydroxyfenbendazole 72447-64-4 C15H13N3O3S
VC21352613 Furosemide acyl glucuronide 72967-59-0 C18H19ClN2O11S
VC21343931 6-Amino-5-formamido-1,3-dimethyluracil 7597-60-6 C7H10N4O3
VC21352629 7-Fluoro-4-methyl-3,4-dihydro-1H-benzo[E][1,4]diazepine-2,5-dione 78755-80-3 C10H9FN2O2
VC21352539 N-(2,6-Dichlorophenyl)-N-phenylacetamide 84803-53-2 C14H11Cl2NO
VC21352585 (2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one 87447-47-0 C18H17NO4S
VC21352497 Demiditraz Racemate 944263-08-5 C13H16N2
VC21352599 (1R,3Ar,7aR)-1-[(E,2R,5S)-5,6-dimethyl-6-trimethylsilyloxyhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one 95716-69-1 C22H40O2Si
VC21352636 (2R,3S)-3-(tert-Butoxycarbonyl)amino-1,2-epoxy-4-phenylbutane 98760-08-8 C15H21NO3